Cas no 1024891-50-6 ((E)-2-(tert-Butylsulfonyl)-3-4-(trifluoromethyl)anilino-2-propenenitrile)

• Product Name: (E)-2-(tert-Butylsulfonyl)-3-4-(trifluoromethyl)anilino-2-propenenitrile
• CAS No: 1024891-50-6
• MF: C₁₄H₁₅F₃N₂O₂S
• MW: 332.341312646866
• MDL: MFCD00245149
• CID: 4568428
• Update Time: 2023-11-22

(E)-2-(tert-Butylsulfonyl)-3-4-(trifluoromethyl)anilino-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-(tert-butylsulfonyl)-3-[4-(trifluoromethyl)anilino]-2-propenenitrile
• 2-Propenenitrile, 2-[(1,1-dimethylethyl)sulfonyl]-3-[[4-(trifluoromethyl)phenyl]amino]-
• (E)-2-(tert-Butylsulfonyl)-3-4-(trifluoromethyl)anilino-2-propenenitrile

• MDL： MFCD00245149
• Inchi： 1S/C14H15F3N2O2S/c1-13(2,3)22(20,21)12(8-18)9-19-11-6-4-10(5-7-11)14(15,16)17/h4-7,9,19H,1-3H3
• InChI Key： MSBVWHDBSHLHBO-UHFFFAOYSA-N
• SMILES： C(#N)C(S(C(C)(C)C)(=O)=O)=CNC1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 332.080633g/mol
• Monoisotopic Mass: 332.080633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 332.34g/mol
• XLogP3: 3.6
• Topological Polar Surface Area: 78.3Ų